Cas no 79950-39-3 (Benzoic acid, 3-hydroxy-2-(2-propenyl)-, methyl ester)

• Product Name: Benzoic acid, 3-hydroxy-2-(2-propenyl)-, methyl ester
• CAS No: 79950-39-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1802980
• PubChem ID: 22326495
• Update Time: 2025-09-27

Benzoic acid, 3-hydroxy-2-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2-(2-propenyl)-, methyl ester
• METHYL 2-ALLYL-3-HYDROXYBENZOATE
• methyl 3-hydroxy-2-(2-propenyl)benzoate
• 79950-39-3
• DB-351954
• methyl2-allyl-3-hydroxybenzoate
• F14163
• methyl 3-hydroxy-2-prop-2-enylbenzoate
• VSTQTFKFAWHJON-UHFFFAOYSA-N
• methyl 3-hydroxy-2-prop-2-en-1-ylbenzoate
• SCHEMBL2430731

• MDL： MFCD19441216
• Inchi： 1S/C11H12O3/c1-3-5-8-9(11(13)14-2)6-4-7-10(8)12/h3-4,6-7,12H,1,5H2,2H3
• InChI Key： VSTQTFKFAWHJON-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)OC)=C1CC=C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Benzoic acid, 3-hydroxy-2-(2-propenyl)-, methyl ester Security Information

• Storage Condition：(BD446744)